Cas no 96235-77-7 (N~1~-Ethyl-N~4~-phenylbenzene-1,4-dicarboxamide)

• Product Name: N~1~-Ethyl-N~4~-phenylbenzene-1,4-dicarboxamide
• CAS No: 96235-77-7
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 2819726
• Update Time: 2023-08-07

N~1~-Ethyl-N~4~-phenylbenzene-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxamide, N-ethyl-N'-phenyl-
• N~1~-Ethyl-N~4~-phenylbenzene-1,4-dicarboxamide

• Inchi： 1S/C16H16N2O2/c1-2-17-15(19)12-8-10-13(11-9-12)16(20)18-14-6-4-3-5-7-14/h3-11H,2H2,1H3,(H,17,19)(H,18,20)
• InChI Key： NCGUYWLBQFATRU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(NCC)=O)=CC=1)NC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2